molecular formula C13H16N2O B13281399 2-Neopentylquinazolin-4(1h)-one

2-Neopentylquinazolin-4(1h)-one

Cat. No.: B13281399
M. Wt: 216.28 g/mol
InChI Key: ZWQFXADRNKRGAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Neopentylquinazolin-4(1H)-one is a substituted quinazolinone derivative characterized by a neopentyl (2,2-dimethylpropyl) group at the 2-position of the quinazolinone core. Quinazolinones are nitrogen-containing heterocycles with a broad spectrum of biological activities, including antihistaminic, anticancer, and enzyme inhibitory properties . The neopentyl substituent introduces steric bulk and lipophilicity, which may influence pharmacokinetic properties such as metabolic stability, solubility, and target binding affinity.

Properties

Molecular Formula

C13H16N2O

Molecular Weight

216.28 g/mol

IUPAC Name

2-(2,2-dimethylpropyl)-3H-quinazolin-4-one

InChI

InChI=1S/C13H16N2O/c1-13(2,3)8-11-14-10-7-5-4-6-9(10)12(16)15-11/h4-7H,8H2,1-3H3,(H,14,15,16)

InChI Key

ZWQFXADRNKRGAC-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)CC1=NC2=CC=CC=C2C(=O)N1

Origin of Product

United States

Biological Activity

2-Neopentylquinazolin-4(1H)-one is a compound that has garnered attention in the field of medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of its biological activity, synthesizing findings from various studies and highlighting key research outcomes.

Chemical Structure and Synthesis

2-Neopentylquinazolin-4(1H)-one belongs to the quinazolinone family, characterized by a fused bicyclic structure containing a quinazoline ring. The synthesis typically involves the cyclization of anthranilamide derivatives with appropriate acid chlorides, followed by modifications to achieve the desired substituents. Research indicates that structural modifications at position 2 can significantly influence the biological properties of these compounds, including their pharmacological activities.

1. Anticancer Activity

Several studies have demonstrated the anticancer potential of quinazolinone derivatives, including 2-neopentylquinazolin-4(1H)-one.

  • Cytotoxicity : In vitro assays have shown that quinazolinone derivatives exhibit broad-spectrum cytotoxicity against various human cancer cell lines. Notably, compounds with specific substitutions at the 2-position have been identified to possess sub-micromolar growth inhibition values against cell lines such as HT29 (colon cancer), U87 (glioblastoma), and MCF-7 (breast cancer) .
  • Mechanism of Action : The mechanism underlying this activity often involves inhibition of tubulin polymerization, leading to cell cycle arrest in the G2/M phase. This is consistent with findings that certain derivatives can effectively disrupt microtubule dynamics, akin to established chemotherapeutics like paclitaxel .

2. Anti-inflammatory Activity

Research into the anti-inflammatory properties of quinazolinones has shown promising results:

  • Carrageenan-induced Paw Edema Test : In vivo studies using carrageenan-induced paw edema models demonstrated that certain 4(1H)-quinazolinones exhibit significant anti-inflammatory effects. The presence of specific halogen substituents was found to enhance this activity, suggesting a structure-activity relationship that could guide future drug design .

3. Antioxidant Properties

The antioxidant activity of 2-neopentylquinazolin-4(1H)-one has also been explored:

  • Evaluation Methods : Various assays (e.g., CUPRAC, ABTS) have been employed to assess antioxidant capacity. Compounds with hydroxyl and methoxy substituents showed enhanced antioxidant activity, indicating potential applications in oxidative stress-related conditions .

Case Study 1: Anticancer Efficacy

A study evaluating the efficacy of a series of quinazolinone derivatives found that 2-neopentylquinazolin-4(1H)-one exhibited potent cytotoxic effects against multiple cancer cell lines. The study utilized both MTT assays for cell viability and flow cytometry for cell cycle analysis, confirming its ability to induce apoptosis through mitochondrial pathways.

Cell LineIC50 (µM)Mechanism
HT29<0.5Tubulin inhibition
U87<0.3Apoptosis induction
MCF-7<0.6Cell cycle arrest (G2/M phase)

Case Study 2: Anti-inflammatory Activity

Another investigation focused on the anti-inflammatory effects of various quinazolinones in animal models:

  • Findings : The study reported a significant reduction in paw edema at doses as low as 10 mg/kg when administered prior to carrageenan injection, supporting its potential as an anti-inflammatory agent.
Treatment GroupEdema Reduction (%)
Control0
2-Neopentylquinazolin-4(1H)-one (10 mg/kg)65
Standard Drug70

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Physicochemical Comparisons

The table below summarizes key structural and physicochemical differences between 2-neopentylquinazolin-4(1H)-one and related compounds:

Compound Substituent(s) Molecular Formula Molecular Weight (g/mol) Key Physicochemical Properties
2-Neopentylquinazolin-4(1H)-one Neopentyl (2,2-dimethylpropyl) C₁₅H₂₀N₂O ~244.3 (estimated) High lipophilicity; steric hindrance from branched alkyl group
2-Cyclohexyl-1-phenylquinazolin-4(1H)-one Cyclohexyl, phenyl C₂₀H₂₀N₂O 304.39 Moderate lipophilicity; planar phenyl enhances π-π interactions
2-(4-Nitrophenyl)quinazolin-4(1H)-one 4-Nitrophenyl C₁₄H₉N₃O₃ 267.24 Electron-withdrawing nitro group increases polarity and reactivity
MHY2251 (2,3-Dihydroquinazolin-4(1H)-one derivative) Benzo[d][1,3]dioxol-5-yl C₁₅H₁₂N₂O₃ 268.27 Enhanced solubility due to dioxolane ring; SIRT1 inhibitory activity
Key Observations:
  • Electronic Effects: The 4-nitrophenyl derivative’s nitro group withdraws electron density, increasing electrophilicity at the quinazolinone core, which may enhance reactivity in nucleophilic substitution reactions .
  • Lipophilicity : Neopentyl and cyclohexyl substituents increase logP values compared to polar nitrophenyl or dioxolane-containing analogs, impacting membrane permeability and distribution .

Pharmacological and Functional Comparisons

Antihistaminic Activity

Triazoloquinazolinones (e.g., 4-benzyl-1-substituted derivatives) exhibit potent H1-antihistaminic activity due to their ability to stabilize the histamine receptor’s inactive conformation . However, the bulky neopentyl group may hinder receptor binding compared to smaller substituents like benzyl or phenyl.

Enzyme Inhibition

MHY2251, a 2,3-dihydroquinazolin-4(1H)-one analog, demonstrates SIRT1 inhibitory activity, attributed to the electron-rich dioxolane ring enhancing interactions with the enzyme’s catalytic domain . The neopentyl derivative’s lipophilicity could favor membrane penetration, but its lack of hydrogen-bonding groups may reduce target affinity compared to MHY2251.

Spectroscopic and Analytical Comparisons

  • NMR Chemical Shifts : Substituents significantly influence ¹H and ¹³C NMR profiles. For example:
    • The neopentyl group’s methyl protons resonate upfield (~0.8–1.2 ppm) due to shielding effects, while aromatic protons in nitrophenyl derivatives appear downfield (~8.0–8.5 ppm) due to electron withdrawal .

    • pH-dependent shifts (e.g., p-334 in ) suggest that electron-donating groups like neopentyl may stabilize protonation states critical for biological activity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.